Cas no 2034247-13-5 (4-(4-methoxypiperidin-1-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide)

• Product Name: 4-(4-methoxypiperidin-1-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide
• CAS No: 2034247-13-5
• MF: C₁₆H₂₀N₄O₂S
• MW: 332.420601844788
• CID: 5893621
• PubChem ID: 92071016
• Update Time: 2025-05-19

4-(4-methoxypiperidin-1-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-methoxypiperidin-1-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide
• 2034247-13-5
• F6443-1400
• AKOS026688171

• Inchi： 1S/C16H20N4O2S/c1-11-18-19-16(23-11)17-15(21)12-3-5-13(6-4-12)20-9-7-14(22-2)8-10-20/h3-6,14H,7-10H2,1-2H3,(H,17,19,21)
• InChI Key： LXFQZKFXKIHINY-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C)S1)(=O)C1=CC=C(N2CCC(OC)CC2)C=C1

Computed Properties

• Exact Mass: 332.13069707g/mol
• Monoisotopic Mass: 332.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 95.6Ų

Additional information on 4-(4-methoxypiperidin-1-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide

4-(4-Methoxypiperidin-1-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide: A Comprehensive Overview

4-(4-Methoxypiperidin-1-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide, also known by its CAS number 2034247-13-5, is a compound of significant interest in the field of organic chemistry and pharmacology. This molecule combines a benzamide core with a 4-methoxypiperidine moiety and a 5-methylthiadiazole group, making it a versatile structure with potential applications in drug discovery and material science. Recent advancements in synthetic methodologies and computational modeling have shed new light on its properties and potential uses.

The structure of this compound is characterized by its unique combination of functional groups. The benzamide group provides aromatic stability and serves as a platform for further functionalization. The 4-methoxypiperidine ring introduces rigidity and enhances the molecule's solubility, while the 5-methylthiadiazole group contributes to its electronic properties and reactivity. These features make it an attractive candidate for exploring interactions with biological targets, such as enzymes or receptors.

Recent studies have focused on the synthesis of this compound using eco-friendly methods. Researchers have employed catalytic cross-coupling reactions and microwave-assisted synthesis to streamline its production. These techniques not only improve yield but also reduce environmental impact, aligning with the growing emphasis on sustainable chemistry.

In terms of biological activity, 4-(4-Methoxypiperidin-1-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide has shown promise as a modulator of various enzyme activities. For instance, it has been investigated as a potential inhibitor of histone deacetylases (HDACs), which are key players in epigenetic regulation. Its ability to modulate these enzymes suggests potential applications in the treatment of cancer and other epigenetic disorders.

Moreover, computational studies have revealed that this compound exhibits favorable pharmacokinetic properties. Molecular docking simulations indicate that it can bind effectively to target proteins without significant off-target effects. This makes it a strong candidate for further preclinical testing in drug development pipelines.

The integration of experimental and computational approaches has been instrumental in understanding the behavior of this compound. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have provided insights into its three-dimensional structure and conformational flexibility. These findings are crucial for optimizing its bioavailability and therapeutic efficacy.

In conclusion, 4-(4-Methoxypiperidin-1-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide represents a compelling example of how modern chemical synthesis and computational modeling can drive innovation in drug discovery. Its unique structure, combined with promising biological activity, positions it as a valuable tool for advancing our understanding of complex biological systems.